Nitrosourea

• IUPAC Name: nitrosourea
• InChI: InChI=1S/CH3N3O2/c2-1(5)3-4-6/h(H3,2,3,5,6)
• InChI Key: OSTGTTZJOCZWJG-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(N)NN=O
• Molecular Formula: CH3N3O2
• DSSTOX Substance ID: DTXSID80156337
• Molecular Weight: 89.05 g/mol
• CAS RN: 13010-20-3

Description

Nitrosourea is both the name of a molecule and a class of compounds that include a nitroso (R-NO) group and a urea. Nitrosourea compounds are DNA alkylating agents and are often used in chemotherapy. They are lipophilic and thus can cross the blood–brain barrier, making them useful in the treatment of brain tumors such as glioblastoma multiforme.

Synthesis Analysis

Nitrosoureas represent a large and extensively studied family of antitumor agents. Observations in the late 1950s that N-methyl-N′-nitro-N-nitrosoguanidine, a precursor of the methylating agent diazomethane, had activity against murine L1210 leukemia led to studies identifying the N-nitroso function as important for cytotoxicity. Nitrosoureas were the most active N-nitroso agents.

Molecular Structure Analysis

Nitrosourea has a molecular formula of CH3N3O2. It is a highly lipophilic nitrosourea compound which undergoes hydrolysis in vivo to form reactive metabolites.

Chemical Reactions Analysis

Nitrosoureas are alkylating agents with a long history in cancer treatment. Their mechanism of action is represented by the alkylation of DNA strands, which results in DNA damage and cellular death.

Physical And Chemical Properties Analysis

Nitrosoureas represent a large and extensively studied family of antitumor agents. They exhibit a broader spectrum of activity against experimental tumors than any other class of agents and are one of the few groups of compounds to cross the so-called blood-brain barrier at therapeutically effective concentrations.

Scientific Research Applications

• Cancer Treatment with Nitrosoureas : Nitrosoureas like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU) are crucial in cancer treatment, showing effectiveness against a variety of experimental tumors, especially in mouse leukemia L1210 line. They are in various stages of clinical trials with BCNU having the most extensive trial (Carter, Schabel, Broder, & Johnston, 1972).

• Treatment of Malignant Gliomas : Nitrosoureas are among the most active agents for treating high-grade gliomas and glioblastoma, with compounds like lomustine, carmustine, and fotemustine commonly used. They were moved to recurrent settings due to their toxicity profile after the introduction of temozolomide (Brandes, Bartolotti, Tosoni, & Franceschi, 2016).

• Pharmacokinetics in Brain Tumors : Understanding the kinetic behavior of positron-labeled nitrosoureas like 1,3-bis(2-chloroethyl)nitrosourea in brain tumors using positron emission tomography helps in comprehending their mechanism of action and the rate of decomposition in tumor versus normal brain (Diksic et al., 1984).

• Experimental Brain Tumors in Rats : Nitrosourea-induced rat brain tumors serve as a model for research in neurooncology, helping in understanding the molecular biology, neuropathology, and potential treatments for human malignant gliomas (Bilzer, Reifenberger, & Wechsler, 1989).

• Sensitization of Melanoma Cells : Research suggests that reactive oxygen species (ROS) induction and IKKβ inhibition enhance nitrosourea-induced cytotoxicity in melanoma cells, indicating potential new directions for melanoma therapy (Tse et al., 2017).

• Prevention of Lymphomas in Mice : Studies on transgenic mice expressing human O6-alkylguanine-DNA alkyltransferase indicate that this expression can protect from thymic lymphomas induced by nitrosoureas, highlighting the role of DNA repair in chemical carcinogenesis prevention (Dumenco, Allay, Norton, & Gerson, 1993).

• Bone Marrow Myelofibrosis Post-Treatment : A case study reports bone marrow myelofibrosis following nitrosourea treatment for malignant glioma, indicating another potential delayed treatment effect of nitrosoureas (McKenney & Fehir, 1986).

• Decontamination and Disposal : Research into the decontamination of nitrosoureas and related compounds is crucial for cancer research laboratories, ensuring safe handling and disposal (Lunn, Sansone, Andrews, & Keefer, 1988).

• Molecular Docking Analysis for Anticancer Activity : Spectroscopic investigation and molecular docking studies of N-ethyl-N-nitrosourea (ENU) against 2JIU protein help in understanding its anticancer activity and interaction with DNA (Singh, Islam, Ahmad, & Prabaharan, 2018).

Safety And Hazards

Nitrosoureas are toxic if swallowed, harmful in contact with skin or if inhaled, may cause cancer, and may damage fertility or the unborn child. Some nitrosoureas (e.g., lomustine) have been associated with the development of interstitial lung disease.

Future Directions

Recent Phase II clinical trials have demonstrated the beneficial activity of nitrosourea agents such as fotemustine in recurrent malignant gliomas. New drug combinations containing fotemustine and angiogenesis inhibitors, such as bevacizumab, are currently under development. Nitrosourea-based chemotherapeutic agents act by inducing cytotoxicity in malignant gliomas, where they can induce tumor cell death and changes in biological behavior.